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Compound of Interest

Compound Name: CI Vat green 1

Cat. No.: B1669112 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the material safety data for CI Vat Green 1
(CAS No. 128-58-5), a synthetic vat dye. The information is compiled and presented to meet

the needs of researchers, scientists, and professionals in drug development who may handle

or encounter this substance in their work.

Chemical and Physical Properties
CI Vat Green 1 is a complex organic molecule with the chemical formula C36H20O4.[1] It is

also known by a variety of synonyms, including Caledon Green RC and 16,17-

Dimethoxyviolanthrone. The following table summarizes its key chemical and physical

properties.
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Property Value Source

CAS Number 128-58-5 [1][2][3]

Molecular Formula C36H20O4 [1][4]

Molecular Weight 516.54 g/mol [1][4]

Appearance Green to dark green powder [1]

Odor Odorless [1]

Solubility Insoluble in water.

Boiling Point 521.39°C (rough estimate)

Density 1.1534 (rough estimate)

Stability

Stable under normal

temperatures and pressures.

Incompatible with strong

oxidizing agents.

[1][3]

Hazard Identification and Classification
CI Vat Green 1 presents several hazards that require careful management in a laboratory or

industrial setting. It is harmful if swallowed and may cause irritation to the eyes, skin, and

respiratory tract.[1] There are also possible risks of irreversible effects.[1]

Globally Harmonized System (GHS) Classification
The GHS provides a standardized approach to hazard communication. The classification for CI
Vat Green 1 is summarized below.
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GHS Hazard Statements
GHS Precautionary Statements

H302: Harmful if swallowed

P261: Avoid breathing dust

P280: Wear protective gloves/eye protection

P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing

H315: Causes skin irritation

H319: Causes serious eye irritation

H335: May cause respiratory irritation

CI Vat Green 1
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Click to download full resolution via product page

Caption: GHS Hazard and Precautionary Statements for CI Vat Green 1.
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Toxicological Data
The toxicological properties of CI Vat Green 1 have not been thoroughly investigated.

However, some key data points are available.

Metric Value Organism Route Source

LD50 2600 mg/kg Rat Intraperitoneal

IC50 > 100 mg/L Not specified Not specified [2]

TL50 > 180 mg/L

Pimephales

promelas

(Fathead

minnow)

Water

LD50 (Lethal Dose, 50%): The dose of a substance that is lethal to 50% of a tested population.

IC50 (Half-maximal inhibitory concentration): The concentration of a substance that inhibits a

specific biological or biochemical function by 50%. TL50 (Median Tolerance Limit): The

concentration of a substance at which 50% of the test organisms survive for a specified period

of exposure.

Experimental Protocols
Detailed experimental protocols for the specific toxicological studies on CI Vat Green 1 are not

readily available in the public domain. However, based on standardized methodologies, the

following sections outline the likely procedures.

Determination of Acute Toxicity to Fish (TL50)
The cited TL50 value for Pimephales promelas was likely determined following a protocol

similar to the OECD Guideline for Testing of Chemicals, No. 203, "Fish, Acute Toxicity Test."

Objective: To determine the concentration of CI Vat Green 1 that is lethal to 50% of the test fish

population over a 96-hour period.

Methodology:
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Test Organism:Pimephales promelas (fathead minnow), a standard model organism in

aquatic toxicology.

Test Substance Preparation: A series of aqueous solutions of CI Vat Green 1 at varying

concentrations would be prepared. Due to its low water solubility, a dispersant may have

been used.

Exposure: Groups of fish are exposed to the different concentrations of the test substance in

a controlled environment (e.g., aquaria). A control group is maintained in water without the

test substance.

Observation: The fish are observed at regular intervals (e.g., 24, 48, 72, and 96 hours), and

the number of mortalities in each group is recorded.

Data Analysis: The mortality data is used to calculate the TL50 value, typically using

statistical methods such as probit analysis.

Determination of Respiration Rate Inhibition (IC50)
The IC50 value for the inhibition of respiration rate likely involved a microbial or cellular-level

assay.

Objective: To determine the concentration of CI Vat Green 1 that inhibits the rate of oxygen

consumption of a test system by 50%.

Methodology:

Test System: This could involve a suspension of microorganisms (e.g., activated sludge from

a wastewater treatment plant) or a specific cell culture.

Test Substance Preparation: A range of concentrations of CI Vat Green 1 would be prepared

in a suitable medium for the test system.

Exposure: The test system is exposed to the different concentrations of CI Vat Green 1 in a

sealed respirometer.

Measurement: The rate of oxygen consumption is measured over a set period for each

concentration and a control group.
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Data Analysis: The inhibition of the respiration rate at each concentration is calculated

relative to the control. This data is then used to determine the IC50 value.

Safe Handling and Personal Protective Equipment
(PPE)
Given the hazardous nature of CI Vat Green 1, strict adherence to safety protocols is essential.

The following diagram illustrates the recommended workflow for handling this substance.

Handling CI Vat Green 1

Use Engineering Controls
(e.g., Fume Hood, Local Exhaust Ventilation)

Wear Appropriate Personal Protective Equipment (PPE)

Chemical-resistant gloves Safety goggles or face shield Approved respirator (if dust is generated) Lab coat or protective clothing

Follow Safe Handling Procedures:
- Avoid generating dust

- Avoid contact with skin, eyes, and clothing
- Avoid ingestion and inhalation

Ensure Emergency Preparedness:
- Eyewash station and safety shower readily available

- Know first-aid procedures

Safe Handling Achieved

Click to download full resolution via product page
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Caption: Recommended workflow for the safe handling of CI Vat Green 1.

First-Aid Measures
In case of exposure to CI Vat Green 1, the following first-aid measures should be taken:

After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[1]

After Skin Contact: Immediately wash off with soap and plenty of water. Remove

contaminated clothing and shoes. Seek medical attention if irritation develops.[1]

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek immediate medical attention.[1]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek medical attention.

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

containers tightly closed.[1]

Disposal: Dispose of this material in accordance with all applicable federal, state, and local

regulations. It is recommended to use a licensed professional waste disposal service.

Disclaimer: This document is intended for informational purposes only and is not a substitute

for a comprehensive Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) provided

by the manufacturer. Users should always consult the original SDS for the most complete and

up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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